Cas no 921625-20-9 (N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide))
921625-20-9 structure
Product Name:N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)
CAS No:921625-20-9
MF:C18H20N2O4S2
MW:392.492402076721
CID:743710
Update Time:2023-08-03
N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide) Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-N-[4-[(4-methylphenyl)sulfonylamino]but-2-ynyl]benzenesulfonamide
- Benzenesulfonamide, N,N'-2-butyne-1,4-diylbis[4-methyl-
- N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)
-
- Inchi: 1S/C18H20N2O4S2/c1-15-5-9-17(10-6-15)25(21,22)19-13-3-4-14-20-26(23,24)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-2H3
- InChI Key: ZJIYPGOSSDMWQC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NCC#CCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 647
- Topological Polar Surface Area: 109
N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide) Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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